- Hydrophobic species-enabled acid-base multi-catalysis for stereoselective access to renewable trans-anetholeDalton Transactions, 2022, 51(43), 16668-16680,
Cas no 2241436-36-0 (1-Methoxy-4-[1-(1-methylbutoxy)propyl]benzene)
2241436-36-0 structure
1-Methoxy-4-[1-(1-methylbutoxy)propyl]benzene
2241436-36-0
C15H24O2
236.349864959717
5667626
1-Methoxy-4-[1-(1-methylbutoxy)propyl]benzene Properties
Names and Identifiers
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- 1-Methoxy-4-[1-(1-methylbutoxy)propyl]benzene
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- COJPEBYJSTVKMB-UHFFFAOYSA-N
- 1S/C15H24O2/c1-5-7-12(3)17-15(6-2)13-8-10-14(16-4)11-9-13/h8-12,15H,5-7H2,1-4H3
- C1(OC)=CC=C(C(OC(C)CCC)CC)C=C1
Experimental Properties
- 303.7±25.0 °C(Predicted)
- 0.934±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
1-Methoxy-4-[1-(1-methylbutoxy)propyl]benzene Synthesis
Synthetic Circuit 1
Reaction Conditions
1.1C:27754-99-0 (complex with p-toluenesulfonic acid and ha), C:HfCl4 (complex with polyvinylphosphoric acid and), C:p-MeC6H4SO3H, 2 h, 220°C
Reference
1-Methoxy-4-[1-(1-methylbutoxy)propyl]benzene Raw materials
1-Methoxy-4-[1-(1-methylbutoxy)propyl]benzene Preparation Products
1-Methoxy-4-[1-(1-methylbutoxy)propyl]benzene Related Literature
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Torranin Chairuangsri,Hiroki Kurata,Ai-shui Yu RSC Adv., 2022,12, 14621-14630
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Thamina Akther,Shofiur Rahman,Paris E. Georghiou,Taisuke Matsumoto,Junji Tanaka,Carl Redshaw,Takehiko Yamato Org. Biomol. Chem., 2017,15, 3519-3527
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Rita Ghosh,Joykrishna Dey,B. V. N. Phani Kumar RSC Adv., 2020,10, 32522-32531
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Benjamin J. Groombridge,Stephen M. Goldup,Igor Larrosa Chem. Commun., 2015,51, 3832-3834
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Chia-Yuan Chang,Tzu-Ming Pan Food Funct., 2019,10, 7634-7644
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Noura Zamzam,Marius Kaucikas,Dennis J. Nürnberg,A. William Rutherford,Jasper J. van Thor Phys. Chem. Chem. Phys., 2019,21, 1224-1234
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Zeyu Guan,Qiang Li,Qian Li RSC Adv., 2023,13, 17436-17448
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Amy V. Mueller,Harold F. Hemond Environ. Sci.: Processes Impacts, 2016,18, 590-599
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